Cas no 1261936-75-7 (6-(3-Methylsulfonylphenyl)picolinic acid)

• Product Name: 6-(3-Methylsulfonylphenyl)picolinic acid
• CAS No: 1261936-75-7
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• MDL: MFCD18318298
• CID: 5177966
• Update Time: 2026-03-05

6-(3-Methylsulfonylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-Methylsulfonylphenyl)picolinic acid
• 2-Pyridinecarboxylic acid, 6-[3-(methylsulfonyl)phenyl]-

• MDL： MFCD18318298
• Inchi： 1S/C13H11NO4S/c1-19(17,18)10-5-2-4-9(8-10)11-6-3-7-12(14-11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： JMEUWRGAAHBCCF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2C=CC=C(C(=O)O)N=2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• XLogP3: 1.6
• Topological Polar Surface Area: 92.7

Additional information on 6-(3-Methylsulfonylphenyl)picolinic acid

Introduction to 6-(3-Methylsulfonylphenyl)picolinic acid (CAS No. 1261936-75-7)

6-(3-Methylsulfonylphenyl)picolinic acid (CAS No. 1261936-75-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 6-(3-Methylsulfonylphenyl)picolinic acid.

The chemical structure of 6-(3-Methylsulfonylphenyl)picolinic acid consists of a picolinic acid core with a 3-methylsulfonylphenyl substituent. The picolinic acid moiety is a six-membered heterocyclic ring containing one nitrogen atom and one carboxylic acid group. The 3-methylsulfonylphenyl substituent is a phenyl ring with a methyl sulfonyl group attached at the 3-position. This combination of functional groups imparts unique physicochemical properties to the compound, making it an interesting target for both academic and industrial research.

In terms of physical properties, 6-(3-Methylsulfonylphenyl)picolinic acid is a white crystalline solid with a melting point of approximately 185-187°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental setups and formulations.

The synthesis of 6-(3-Methylsulfonylphenyl)picolinic acid typically involves multi-step processes that include the formation of the picolinic acid core and the introduction of the 3-methylsulfonylphenyl substituent. One common synthetic route involves the reaction of 6-bromopicolinic acid with 3-methylthiophenol followed by oxidation to form the sulfonyl group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic oxidation using metal catalysts or green solvents.

Biological studies have revealed that 6-(3-Methylsulfonylphenyl)picolinic acid exhibits a range of pharmacological activities. One of the most notable properties is its ability to act as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to inhibit certain kinases and phosphatases, which are key regulators of cellular signaling and metabolism. This property makes it a potential candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 6-(3-Methylsulfonylphenyl)picolinic acid has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in conditions such as rheumatoid arthritis and other autoimmune diseases.

The pharmacokinetic profile of 6-(3-Methylsulfonylphenyl)picolinic acid is another important aspect that has been studied extensively. Research has shown that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, like many small molecules, it may be subject to rapid metabolism and elimination, which can impact its therapeutic efficacy. Ongoing efforts are focused on optimizing its pharmacokinetic properties through structural modifications or formulation strategies.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(3-Methylsulfonylphenyl)picolinic acid in various therapeutic indications. Early-phase trials have shown promising results, with good tolerability and preliminary evidence of clinical benefit. However, further studies are needed to fully understand its therapeutic potential and to identify optimal dosing regimens.

Beyond its direct therapeutic applications, 6-(3-Methylsulfonylphenyl)picolinic acid has also found use as a tool compound in academic research. Its unique chemical structure makes it an excellent probe for studying enzyme mechanisms and cellular signaling pathways. Additionally, it serves as a valuable starting point for the development of more potent and selective analogues through structure-activity relationship (SAR) studies.

In conclusion, 6-(3-Methylsulfonylphenyl)picolinic acid (CAS No. 1261936-75-7) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure, combined with its diverse biological activities, positions it as an important molecule in the ongoing quest for novel therapeutics. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.